Cas no 733740-94-8 (trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid)

Trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is a specialized organic compound featuring a cyclopentane backbone functionalized with a carboxylic acid group and a 4-ethylbenzoyl moiety. Its rigid structure and dual functional groups make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and fine chemicals. The compound's well-defined stereochemistry (trans-configuration) enhances its utility in stereoselective synthesis. Its ethyl-substituted aromatic ring may contribute to improved solubility and reactivity in certain applications. This intermediate is typically employed in research settings where precise molecular architecture is required, offering synthetic flexibility for further derivatization. Proper handling under controlled conditions is recommended due to its reactive functional groups.

trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid structure

733740-94-8 structure

Product Name:trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid

CAS No:733740-94-8

MF:C₁₅H₁₈O₃

MW:246.301624774933

CID:1765392

PubChem ID:24722395

Update Time:2025-06-26

trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid
- LogP
- DB-210647
- 733740-94-8
- DTXSID30641329
- AKOS016017641
- MFCD01311264
- TRANS-2-(4-ETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
- trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid
- MDL： MFCD01311264
- Inchi： 1S/C15H18O3/c1-2-10-6-8-11(9-7-10)14(16)12-4-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)/t12-,13-/m1/s1
- InChI Key： HGHVZZVSKMIYNN-CHWSQXEVSA-N
- SMILES： O=C(C1C=CC(CC)=CC=1)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

Exact Mass: 246.125594432g/mol
Monoisotopic Mass: 246.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 54.4Å²

trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	201151-2g	trans-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	>95%	2g	￡2448.00	2022-03-01
TRC	T086850-25mg	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8		25mg	$ 110.00	2022-06-03
TRC	T086850-50mg	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8		50mg	$ 180.00	2022-06-03
A2B Chem LLC	AH17478-1g	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	>95%	1g	$1912.00	2024-04-19
A2B Chem LLC	AH17478-2g	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	>95%	2g	$2759.00	2024-04-19
A2B Chem LLC	AH17478-5g	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	>95%	5g	$4964.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625725-1g	(1R,2R)-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	98%	1g	￥19244.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625725-2g	(1R,2R)-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	98%	2g	￥30321.00	2024-07-28
Crysdot LLC	CD12038460-1g	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	95+%	1g	$1445	2024-07-24
Crysdot LLC	CD12038460-5g	trans-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid	733740-94-8	95+%	5g	$3384	2024-07-24